Nickel (II) ion
Overview
Description
Nickel(2+) is a nickel cation in which the nickel carries a double positive charge. It has a role as a cofactor. It is a divalent metal cation, a metal cation allergen, a nickel cation and a monoatomic dication.
Nickel, also known as ni2+ or nickel (ii) ion, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Nickel has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Nickel is a potentially toxic compound.
properties
CAS RN |
14701-22-5 |
|---|---|
Product Name |
Nickel (II) ion |
Molecular Formula |
Ni+2 |
Molecular Weight |
58.693 g/mol |
IUPAC Name |
nickel(2+) |
InChI |
InChI=1S/Ni/q+2 |
InChI Key |
VEQPNABPJHWNSG-UHFFFAOYSA-N |
SMILES |
[Ni+2] |
Canonical SMILES |
[Ni+2] |
melting_point |
1455°C |
Other CAS RN |
14701-22-5 7440-02-0 |
physical_description |
Solid |
Origin of Product |
United States |
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